Cas no 1218411-50-7 (2-acetamido-5-hydroxyhexanoic acid)

2-Acetamido-5-hydroxyhexanoic acid is a specialized organic compound featuring both acetamido and hydroxyl functional groups on a hexanoic acid backbone. Its unique structure makes it a valuable intermediate in pharmaceutical and biochemical research, particularly in the synthesis of modified amino acids or peptide derivatives. The presence of the hydroxyl group enhances solubility in polar solvents, while the acetamido moiety contributes to stability under various reaction conditions. This compound is particularly useful in medicinal chemistry for designing prodrugs or bioactive molecules due to its bifunctional reactivity. It is typically handled under controlled conditions to preserve its integrity for high-precision applications.
2-acetamido-5-hydroxyhexanoic acid structure
1218411-50-7 structure
Product Name:2-acetamido-5-hydroxyhexanoic acid
CAS No:1218411-50-7
MF:C8H15NO4
MW:189.209002733231
CID:6329389
PubChem ID:83814940
Update Time:2025-10-08

2-acetamido-5-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-acetamido-5-hydroxyhexanoic acid
    • EN300-1297381
    • 1218411-50-7
    • Inchi: 1S/C8H15NO4/c1-5(10)3-4-7(8(12)13)9-6(2)11/h5,7,10H,3-4H2,1-2H3,(H,9,11)(H,12,13)
    • InChI Key: LJPHGAZJPWRETA-UHFFFAOYSA-N
    • SMILES: OC(C)CCC(C(=O)O)NC(C)=O

Computed Properties

  • Exact Mass: 189.10010796g/mol
  • Monoisotopic Mass: 189.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 86.6Ų

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Additional information on 2-acetamido-5-hydroxyhexanoic acid

Introduction to 2-acetamido-5-hydroxyhexanoic acid (CAS No. 1218411-50-7)

2-acetamido-5-hydroxyhexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1218411-50-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring both an amide and a hydroxyl functional group, exhibits a unique structural framework that makes it a valuable candidate for various biochemical applications. Its chemical formula can be represented as C8H13O3, reflecting its composition of carbon, hydrogen, and oxygen atoms arranged in a specific configuration that contributes to its reactivity and potential biological roles.

The synthesis and characterization of 2-acetamido-5-hydroxyhexanoic acid have been the subject of several studies aimed at understanding its structural properties and potential applications. The presence of an amide group (-CONH2) in the molecule suggests its involvement in peptide-like interactions, while the hydroxyl group (-OH) introduces polarity and hydrogen bonding capabilities. These features make it a promising candidate for use in drug design, particularly in the development of protease inhibitors or as a precursor for more complex bioactive molecules.

Recent advancements in computational chemistry have enabled more precise predictions of the biochemical behavior of 2-acetamido-5-hydroxyhexanoic acid. Molecular dynamics simulations and quantum mechanical calculations have been employed to explore its interactions with biological targets, such as enzymes and receptors. These studies have highlighted its potential as a scaffold for designing molecules with improved binding affinity and selectivity. For instance, modifications to the side chains or functional groups of this compound could enhance its efficacy in inhibiting specific enzymatic pathways relevant to diseases like cancer or inflammatory disorders.

In the realm of medicinal chemistry, 2-acetamido-5-hydroxyhexanoic acid has been investigated for its role in modulating cellular processes. The amide group can participate in hydrogen bonding networks, which is crucial for stabilizing protein-ligand complexes. Additionally, the hydroxyl group can engage in both intramolecular and intermolecular interactions, influencing the compound's solubility and bioavailability. These properties are particularly important when designing small molecules intended for therapeutic use.

The compound's potential applications extend to material science, where its unique chemical structure could be exploited for developing novel polymers or biodegradable materials. The combination of an amide and a hydroxyl group provides a versatile platform for creating cross-linked networks or hydrogels with tailored mechanical properties. Such materials are increasingly relevant in biomedical applications, such as drug delivery systems or tissue engineering scaffolds.

From an industrial perspective, the production of 2-acetamido-5-hydroxyhexanoic acid on an industrial scale presents both challenges and opportunities. Optimizing synthetic routes to achieve high yields while maintaining purity is crucial for commercial viability. Advances in green chemistry have prompted researchers to explore more sustainable methods for synthesizing this compound, including biocatalytic approaches that utilize enzymes to facilitate key transformations.

The biological activity of 2-acetamido-5-hydroxyhexanoic acid has also been explored in preclinical studies. Researchers have examined its effects on cell proliferation, differentiation, and apoptosis, providing insights into its potential therapeutic utility. For example, preliminary data suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating signaling pathways associated with immune responses. Such findings underscore the importance of further investigation into its pharmacological profile.

The integration of 2-acetamido-5-hydroxyhexanoic acid into drug development pipelines requires a multidisciplinary approach involving chemists, biologists, and pharmacologists. High-throughput screening techniques have been employed to identify derivatives with enhanced activity against specific disease targets. Additionally, structure-activity relationship (SAR) studies help refine the molecular design to optimize potency while minimizing off-target effects.

The future prospects for 2-acetamido-5-hydroxyhexanoic acid are promising, with ongoing research aimed at uncovering new applications and improving synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field. As computational tools become more sophisticated, the ability to predict the behavior of complex molecules like this one will continue to improve, facilitating faster discovery cycles.

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